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Compound of Interest

Compound Name: 3-Ethoxycyclohexene

Cat. No.: B15376129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 3-Ethoxycyclohexene. The information is presented to be a valuable resource for

researchers, scientists, and professionals involved in drug development and other scientific

endeavors.

Core Chemical Properties
3-Ethoxycyclohexene is a cyclic ether with the molecular formula C8H14O.[1] While specific

experimentally determined physical properties such as boiling point, density, and refractive

index are not readily available in the cited literature, its fundamental chemical identifiers and

computed properties have been compiled from reliable sources.
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Property Value Source

Molecular Formula C8H14O PubChem[1]

Molecular Weight 126.20 g/mol PubChem[1]

IUPAC Name 3-ethoxycyclohexene PubChem[1]

CAS Number 51122-94-2 PubChem[1]

SMILES CCOC1CCCC=C1 PubChem[1]
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Chemical Structure
The structure of 3-Ethoxycyclohexene consists of a cyclohexene ring substituted with an

ethoxy group at the third carbon atom. The presence of the double bond in the cyclohexene

ring and the ether linkage are the key functional groups that dictate its chemical reactivity.

Experimental Protocols: Proposed Synthesis
A specific, detailed experimental protocol for the synthesis of 3-Ethoxycyclohexene is not

prominently available in the reviewed literature. However, based on established principles of

organic synthesis, a plausible route for its preparation is the Williamson ether synthesis. This

method involves the reaction of an alkoxide with a suitable alkyl halide.

Proposed Synthesis of 3-Ethoxycyclohexene via Williamson Ether Synthesis

This proposed protocol outlines the synthesis of 3-Ethoxycyclohexene from 3-

bromocyclohexene and sodium ethoxide.

Materials:

3-bromocyclohexene
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Sodium ethoxide

Anhydrous ethanol (solvent)

Diethyl ether (for extraction)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (drying agent)

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3-bromocyclohexene in anhydrous ethanol.

Addition of Alkoxide: To the stirred solution, add a stoichiometric equivalent of sodium

ethoxide.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure.

Extraction: To the residue, add diethyl ether and water. Separate the organic layer. Wash the

organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the diethyl ether by rotary evaporation to yield the crude 3-Ethoxycyclohexene.

Purification: The crude product can be purified by fractional distillation under reduced

pressure.

Logical Relationships in Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15376129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the proposed Williamson ether synthesis for 3-
Ethoxycyclohexene.
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Click to download full resolution via product page

Caption: Proposed synthesis of 3-Ethoxycyclohexene.

Signaling Pathways and Biological Activity
There is no information available in the searched literature to suggest that 3-
Ethoxycyclohexene is involved in any biological signaling pathways. As a relatively simple

organic molecule, it is not expected to have specific interactions with biological receptors or

signaling cascades unless it serves as a precursor or metabolite in a specific biological context,

for which there is currently no evidence. Further research would be required to investigate any

potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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